Cas no 27141-70-4 (Aziridine,1-(2,4,6-trinitrophenyl)-)

Aziridine,1-(2,4,6-trinitrophenyl)- structure
27141-70-4 structure
Product Name:Aziridine,1-(2,4,6-trinitrophenyl)-
CAS No:27141-70-4
MF:C8H6N4O6
MW:254.1564412117
CID:266249
PubChem ID:33714
Update Time:2025-04-19

Aziridine,1-(2,4,6-trinitrophenyl)- Chemical and Physical Properties

Names and Identifiers

    • Aziridine,1-(2,4,6-trinitrophenyl)-
    • 1-(2,4,6-trinitrophenyl)aziridine
    • AZIRIDINE, 1-(2,4,6-TRINITROPHENYL)-
    • 27141-70-4
    • SCHEMBL9803806
    • DTXSID40181605
    • 2,4,6-Trinitrophenylethyleneimine
    • Inchi: 1S/C8H6N4O6/c13-10(14)5-3-6(11(15)16)8(9-1-2-9)7(4-5)12(17)18/h3-4H,1-2H2
    • InChI Key: AUDXCDCDOYYJNL-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1C=C(C=C(C=1N1CC1)[N+](=O)[O-])[N+](=O)[O-])=O

Computed Properties

  • Exact Mass: 254.02878
  • Monoisotopic Mass: 254.028734
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 1
  • Complexity: 357
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 141

Experimental Properties

  • Density: 1.764
  • Boiling Point: 424°Cat760mmHg
  • Flash Point: 210.2°C
  • Refractive Index: 1.719
  • PSA: 132.43
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